Cas no 1803696-04-9 (6-Hydroxy-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1803696-04-9
• MF: C₈H₅F₆NO₃
• MW: 277.120623350143
• CID: 4828557
• Update Time: 2025-05-20

6-Hydroxy-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO3/c1-17-6-5(7(9,10)11)3(2-4(16)15-6)18-8(12,13)14/h2H,1H3,(H,15,16)
• InChI Key： WQBBUYNKYMOZAC-UHFFFAOYSA-N
• SMILES： FC(C1=C(NC(C=C1OC(F)(F)F)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6

Additional information on 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

6-Hydroxy-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

6-Hydroxy-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, also known by its CAS number 1803696-04-9, is a highly specialized organic compound with a complex structure. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The molecule features a pyridine ring with multiple substituents, including hydroxy, methoxy, trifluoromethoxy, and trifluoromethyl groups. These substituents significantly influence the compound's chemical reactivity, stability, and biological activity.

The synthesis of 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine involves advanced organic chemistry techniques. Researchers have explored various methods to optimize the synthesis process, ensuring high yield and purity. Recent studies have focused on using environmentally friendly catalysts and solvent systems to minimize the ecological footprint of the synthesis. For instance, the use of microwave-assisted synthesis has been reported to accelerate the reaction while maintaining product quality.

The structural complexity of this compound makes it a valuable tool in drug discovery and agrochemical development. The presence of multiple fluorinated groups enhances its lipophilicity and bioavailability, making it a promising candidate for pharmaceutical applications. In particular, this compound has shown potential as a lead molecule in the development of new antibiotics and anticancer agents. Recent research has highlighted its ability to inhibit specific enzymes associated with bacterial resistance mechanisms and cancer cell proliferation.

In addition to its pharmaceutical applications, 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has garnered attention in the field of agrochemistry. Its unique chemical properties make it an effective ingredient in pesticides and herbicides. Studies have demonstrated that this compound can selectively target specific plant pathogens without causing significant harm to non-target organisms. This selectivity is attributed to its ability to disrupt key metabolic pathways in pests while sparing beneficial insects.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradation pathways and potential toxicity to aquatic life. Initial findings suggest that under controlled conditions, the compound undergoes rapid degradation, reducing its persistence in the environment. However, further studies are needed to fully understand its long-term ecological effects.

From a technological standpoint, the production of CAS 1803696-04-9 requires state-of-the-art facilities and rigorous quality control measures. The compound's stability under various storage conditions has been thoroughly examined, ensuring its reliability for large-scale industrial applications. Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, have enabled precise characterization of the compound's structure and purity.

In conclusion, 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine represents a significant advancement in organic chemistry. Its versatile structure and promising applications across multiple industries underscore its importance as a research subject. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly vital role in scientific innovation.